Cas no 500341-65-1 (2-Methyl-1,3-oxazole-4-carbohydrazide)
2-Methyl-1,3-oxazole-4-carbohydrazide is a versatile intermediate in organic synthesis, known for its stability and ease of handling in chemical reactions.
500341-65-1 structure
Product Name:2-Methyl-1,3-oxazole-4-carbohydrazide
CAS No:500341-65-1
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD11052651
CID:1040406
PubChem ID:268216
Update Time:2025-06-18
2-Methyl-1,3-oxazole-4-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyloxazole-4-carbohydrazide
- 2-methyl-1,3-oxazole-4-carbohydrazide
- 4-Oxazolecarboxylicacid,2-methyl-,hydrazide(9CI)
- 500341-65-1
- DTXSID30296217
- NSC108355
- MFCD11052651
- D79715
- AKOS006280788
- CS-0453005
- J-510071
- PS-3963
- EN300-6410219
- SCHEMBL14844574
- DB-104759
- NSC-108355
- 2-Methyl-1,3-oxazole-4-carbohydrazide
-
- MDL： MFCD11052651
- Inchi： 1S/C5H7N3O2/c1-3-7-4(2-10-3)5(9)8-6/h2H,6H2,1H3,(H,8,9)
- InChI Key： GBQAWWYOPRFGMG-UHFFFAOYSA-N
- SMILES： O1C=C(C(NN)=O)N=C1C
Computed Properties
- Exact Mass: 141.05400
- Monoisotopic Mass: 141.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- PSA: 81.15000
- LogP: 0.67770
2-Methyl-1,3-oxazole-4-carbohydrazide Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-1,3-oxazole-4-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 061274-1g |
2-Methyl-1,3-oxazole-4-carbohydrazide |
500341-65-1 | 95% | 1g |
￡88.00 | 2022-03-01 | |
| Apollo Scientific | OR17536-250mg |
2-Methyl-1,3-oxazole-4-carbohydrazide |
500341-65-1 | 250mg |
£40.00 | 2025-02-19 | ||
| Chemenu | CM110983-5g |
2-methyloxazole-4-carbohydrazide |
500341-65-1 | 95% | 5g |
$391 | 2021-08-06 | |
| Chemenu | CM110983-1g |
2-methyloxazole-4-carbohydrazide |
500341-65-1 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM110983-5g |
2-methyloxazole-4-carbohydrazide |
500341-65-1 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM110983-25g |
2-methyloxazole-4-carbohydrazide |
500341-65-1 | 95% | 25g |
$*** | 2023-05-30 | |
| abcr | AB266270-1 g |
2-Methyl-1,3-oxazole-4-carbohydrazide, 95%; . |
500341-65-1 | 95% | 1 g |
€179.70 | 2023-07-20 | |
| TRC | M220648-50mg |
2-Methyl-1,3-oxazole-4-carbohydrazide |
500341-65-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M220648-100mg |
2-Methyl-1,3-oxazole-4-carbohydrazide |
500341-65-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M220648-500mg |
2-Methyl-1,3-oxazole-4-carbohydrazide |
500341-65-1 | 500mg |
$ 115.00 | 2022-06-04 |
2-Methyl-1,3-oxazole-4-carbohydrazide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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